4-methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide

• Molecular Formula: C10H11N5O3S
• Molecular Weight: 281.29 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonyl-3-(1,2,4-triazol-4-yl)urea
• InChI: InChI=1S/C10H11N5O3S/c1-8-2-4-9(5-3-8)19(17,18)14-10(16)13-15-6-11-12-7-15/h2-7H,1H3,(H2,13,14,16)
• InChI Key: AODQBGRMRCMFNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NN2C=NN=C2

Description

4-Methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide is a sulfonamide derivative characterized by a benzenesulfonamide core substituted with a 4-methyl group and a carbamoyl-linked 4H-1,2,4-triazole moiety. Sulfonamides are widely studied for their antimicrobial, antitumor, and enzyme-inhibitory activities, often attributed to their ability to mimic para-aminobenzoic acid (PABA) and disrupt folate synthesis in pathogens .

Biological Activity

4-Methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide is a compound belonging to the class of triazole derivatives. Triazoles are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. This article explores the biological activity of this specific compound, focusing on its pharmacological profile, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C10H10N4O2S
• Molecular Weight : 246.27 g/mol
• CAS Number : 322414-12-0
• Purity : >90%

Biological Activity Overview

The biological activity of 4-methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide is primarily attributed to its triazole moiety, which has been extensively studied for its pharmacological potential.

Antifungal Activity

Triazole compounds are widely recognized for their antifungal properties. Research indicates that derivatives of triazole exhibit significant activity against various fungal pathogens. For instance, compounds with similar structures have demonstrated Minimum Inhibitory Concentrations (MICs) as low as 0.0156 μg/mL against Candida albicans .

Compound	Target Pathogen	MIC (μg/mL)
Compound 1n	Candida albicans	0.0156
Compound 3	C. tropicalis	0.00097
4-Methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide	TBD	TBD

Antibacterial Activity

The antibacterial efficacy of triazole derivatives has also been documented. For example, certain triazole hybrids have shown potent activity against both Gram-positive and Gram-negative bacteria . The compound's sulfonamide group may enhance its interaction with bacterial enzymes.

Anticancer Potential

Studies have suggested that triazole derivatives possess anticancer properties through various mechanisms, including inhibition of cell proliferation and induction of apoptosis in cancer cells . The specific activity of 4-methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide in cancer models remains to be fully elucidated.

Structure-Activity Relationship (SAR)

The structure of triazole compounds significantly influences their biological activities. Modifications at different positions on the triazole ring and the attached benzene sulfonamide can alter potency and selectivity against various pathogens.

Key Findings in SAR Studies:

• Substituents on the Triazole Ring : Electron-donating groups enhance antifungal activity.
• Sulfonamide Linkage : This moiety often contributes to increased antibacterial action by mimicking p-amino benzoic acid (PABA), a substrate for bacterial folate synthesis.
• Hydrophobic Interactions : The presence of methyl groups can improve membrane permeability and bioavailability.

Case Studies

Several studies have evaluated the biological activity of compounds related to 4-methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide:

• Antifungal Study : A series of triazole derivatives were tested against Candida species. The study found that modifications at the N-position significantly affected antifungal potency.
• Antibacterial Evaluation : Research involving quinolone-triazole hybrids showed promising results against multi-drug resistant strains of Staphylococcus aureus, highlighting the potential for developing new antibiotics based on this scaffold .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Crystallographic Studies

4-Methyl-N-{4-[(5-Methyl-1,2-Oxazol-3-yl)Sulfamoyl]Phenyl}Benzenesulfonamide

• Molecular Formula : C₁₇H₁₇N₃O₅S₂ (Mr = 407.46) .
• Crystal System: Monoclinic, space group P2₁/c with unit cell parameters a = 10.6294 Å, b = 12.2394 Å, c = 14.9673 Å, and β = 106.863° .
• Key Features :
  • Contains a 1,2-oxazole ring instead of a 1,2,4-triazole.
  • The sulfamoyl group bridges the benzenesulfonamide and oxazole rings, creating a planar geometry with π-π interactions between aromatic systems .
  • Synthesized for antimicrobial screening, demonstrating the role of heterocyclic substituents in bioactivity .

4-(5-Oxo-5H-1,2,4-Dithiazol-3-yl)Phenyl 4-Methylbenzenesulfonate

• Molecular Features :
  • Substituted with a 1,2,4-dithiazolone ring, introducing sulfur atoms that enhance π-π stacking (3.555 Å interplanar distance) and influence redox properties .
  • Synthesized via sequential thioacylation and cyclization, highlighting divergent synthetic routes for sulfonamide derivatives .

4-Chloro-N-[(4-Methyl-5-Sulfanyl-4H-1,2,4-Triazol-3-yl)Methyl]Benzenesulfonamide

• Molecular Formula : C₁₀H₁₁ClN₄O₂S₂ (CAS: 887308-94-3) .
• Key Features :
  • Incorporates a 4H-1,2,4-triazole ring with a sulfanyl (-SH) group, enabling hydrogen bonding and metal coordination.
  • The chloro substituent on the benzene ring may enhance electrophilic reactivity compared to methyl groups .

Table 1: Structural and Functional Comparison

Compound Name	Heterocyclic Core	Substituents	Bioactivity Focus	Synthesis Route
Target Compound (Hypothetical)	1,2,4-Triazole	4-Methyl, Carbamoyl linkage	Antimicrobial (Inferred)	Likely involves carbamoylation of sulfonamide
4-Methyl-N-{4-[(5-Methyl-Oxazol)Sulfamoyl]Phenyl}Benzene-sulfonamide	1,2-Oxazole	5-Methyl oxazole, Sulfamoyl	Antimicrobial	Sulfonylation of oxazole intermediate
4-Chloro-N-[(4-Methyl-Triazol)Methyl]Benzenesulfonamide	1,2,4-Triazole	Chloro, Sulfanyl	Not specified	Thiol-ene coupling or nucleophilic substitution
4-Bromo-N-[[4-Ethyl-5-(Phenoxyethylthio)Triazol]Methyl]Benzenesulfonamide	1,2,4-Triazole	Bromo, Ethyl, Phenoxyethylthio	Pharmacological applications	Multi-step alkylation and sulfonation

Key Observations:

Heterocyclic Influence: 1,2-Oxazole derivatives (e.g., ) exhibit planar geometries conducive to crystal packing and antimicrobial activity.

Electron-withdrawing groups (e.g., chloro , bromo ) may increase stability and alter electronic properties.

Synthetic Strategies :

• Common methods include sulfonylation of amines (e.g., ) and cyclization reactions (e.g., ).
• The target compound’s synthesis would likely involve coupling 4-methylbenzenesulfonamide with a 4H-1,2,4-triazole carbamoyl chloride.